molecular formula C15H25NO3S B8492255 N-(3,5-Di-tert-butyl-4-hydroxyphenyl)methanesulfonamide CAS No. 61551-40-4

N-(3,5-Di-tert-butyl-4-hydroxyphenyl)methanesulfonamide

Cat. No.: B8492255
CAS No.: 61551-40-4
M. Wt: 299.4 g/mol
InChI Key: CUDGKHSESZYWBC-UHFFFAOYSA-N
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Description

N-(3,5-Di-tert-butyl-4-hydroxyphenyl)methanesulfonamide is a useful research compound. Its molecular formula is C15H25NO3S and its molecular weight is 299.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

61551-40-4

Molecular Formula

C15H25NO3S

Molecular Weight

299.4 g/mol

IUPAC Name

N-(3,5-ditert-butyl-4-hydroxyphenyl)methanesulfonamide

InChI

InChI=1S/C15H25NO3S/c1-14(2,3)11-8-10(16-20(7,18)19)9-12(13(11)17)15(4,5)6/h8-9,16-17H,1-7H3

InChI Key

CUDGKHSESZYWBC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)NS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 11.05 grams (0.05 mole) of 4-amino-2,6-di-tert-butylphenol in 60 ml of chloroform was added with stirring 5.75 grams (0.05 mole) of methanesulfonyl chloride over a 5-minute period. The reaction mixture was heated to 35° C for 15 minutes followed by the dropwise addition of 8.0 grams (0.05 mole) of a 25% aqueous sodium hydroxide solution and finally heating at 47° C for 30 minutes. After cooling to room temperature, the chloroform layer was separated, washed with water and dried over 4A Molecular Sieves and filtered. The solvent was removed in vacuo, and the residue was washed with hexane leaving 5.8 grams of a crude pink product. Recrystallization from toluene and again from ethylene dichloride gave 2.7 grams of colorless crystals melting at 149°-151° C. (Compound 2)
Quantity
11.05 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
5.75 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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